Leptosin I

• Molecular Formula: C32H32N6O7S4
• Molecular Weight: 740.9 g/mol
• InChI: InChI=1S/C32H32N6O7S4/c1-14(2)31-27(44)38-24-29(16-10-6-8-12-18(16)34-24)22(32(38,26(43)36(31)4)47-49-48-46-31)45-30-21(41)28(29)15-9-5-7-11-17(15)33-23(28)37(30)20(40)19(13-39)35(3)25(30)42/h5-12,14,19,21-24,33-34,39,41H,13H2,1-4H3/t19-,21+,22+,23+,24-,28+,29-,30+,31+,32+/m0/s1
• InChIKey: PZFMMBJJDMZAIP-ZHAQRSJSSA-N

Leptosin I Overview

Leptosin I (CAS 160472-96-8) is an epipolythiodioxopiperazine (ETP) fungal secondary metabolite first isolated from the marine-derived fungus Leptosphaeria sp. OUPS-4 attached to the alga Sargassum tortile [1]. Belonging to a class of sulfur-rich diketopiperazine alkaloids, Leptosin I exhibits a complex polycyclic structure characterized by an epitetrathio bridge (S₄) and multiple fused indole moieties [2]. The compound demonstrates potent in vitro cytotoxicity against cultured P388 murine leukemia cells with an ED₅₀ of 1.13 μg/mL . As a naturally occurring chaetocin derivative, Leptosin I serves as a valuable reference standard for natural product discovery, structure–activity relationship (SAR) studies within the ETP family, and marine-derived anticancer agent screening programs.

Workflow Marine-derived natural product reference standard

Selection Epipolythiodioxopiperazine (ETP) family SAR probe

Context Cell-model cytotoxicity screening compound

• [1] Takahashi, C., Numata, A., Matsumura, E., Minoura, K., Eto, H., Shingu, T., Ito, T., & Hasegawa, T. (1994). Leptosins I and J, cytotoxic substances produced by a Leptosphaeria sp. Physico-chemical properties and structures. The Journal of Antibiotics, 47(11), 1242–1249. View Source
• [2] National Library of Medicine. (1995). leptosin I MeSH Supplementary Concept Data. MeSH Unique ID: C091120. View Source

Why Leptosin I Cannot Be Substituted

Leptosin I belongs to a structurally diverse family of epipolythiodioxopiperazine (ETP) alkaloids that includes Leptosins A–F, J, and related chaetocin derivatives [1]. Despite sharing a common biosynthetic origin, subtle variations in sulfur bridge oxidation states (epitetrathio vs. epidithio), stereochemical configurations, and peripheral functionalization confer markedly different biological activity profiles across congeners [2]. For instance, Leptosin I and its closest analog Leptosin J differ in their absolute stereochemistry, resulting in measurable differences in cytotoxic potency against the same P388 leukemia cell line . Furthermore, certain leptosins exhibit divergent target engagement—Leptosin D acts as a mushroom tyrosinase inhibitor (IC₅₀ 28.4 μM), while Leptosins C and F function as dual topoisomerase I/II inhibitors [3]. Consequently, generic substitution among leptosin family members without rigorous experimental validation introduces uncontrolled variables that compromise data reproducibility and may lead to misinterpretation of mechanism-of-action studies. The evidence presented below quantifies these critical differentiation points.

Stereochemistry

Leptosin I vs Leptosin J absolute configuration difference may shift cytotoxic potency in P388 assays.

Sulfur bridge

S₄ epitetrathio bridge vs S₂ epidithio in congeners oxidation state may alter redox reactivity and thiol interactions.

Target profile

Topoisomerase/tyrosinase-negative vs Leptosins C/D/F divergent enzyme engagement limits direct functional substitution.

• [1] Takahashi, C., Numata, A., Ito, Y., Matsumura, E., Araki, H., Iwaki, H., & Kushida, K. (1994). Leptosins, antitumour metabolites of a fungus isolated from a marine alga. Journal of the Chemical Society, Perkin Transactions 1, 1859–1864. View Source
• [2] National Library of Medicine. (1995). leptosin I MeSH Supplementary Concept Data. MeSH Unique ID: C091120. View Source
• [3] Yanagihara, M., Sasaki-Takahashi, N., Sugahara, T., Yamamoto, S., Shinomi, M., Yamashita, I., Hayashida, M., Yamanoha, B., Numata, A., Yamori, T., & Andoh, T. (2005). Leptosins isolated from marine fungus Leptoshaeria species inhibit DNA topoisomerases I and/or II and induce apoptosis by inactivation of Akt/protein kinase B. Cancer Science, 96(11), 816–824. View Source

Quantitative Differentiation Evidence

Head-to-Head P388 Cytotoxicity Comparison

In a directly comparable cytotoxicity assay using cultured P388 murine leukemia lymphocytes, Leptosin I exhibited an ED₅₀ of 1.13 μg/mL , whereas the closest structural analog Leptosin J, isolated from the same Leptosphaeria sp. OUPS-4 strain, showed an ED₅₀ of 1.25 μg/mL . This represents a 1.11-fold improvement in potency (approximately 10% lower ED₅₀) for Leptosin I under identical experimental conditions. The difference, while modest, is reproducible and attributable to subtle stereochemical variations between the two congeners, as elucidated by spectroscopic and chemical analyses in the original isolation studies [1].

P388 cytotoxicity

Head-to-head

ED₅₀: 1.13 μg/mL (I) vs 1.25 μg/mL (J)

Supports potency ranking in P388 screening

1.11-fold reported difference under identical conditions

Evidence Dimension	Cytotoxicity against P388 murine leukemia cells
Target Compound Data	ED₅₀ = 1.13 μg/mL
Comparator Or Baseline	Leptosin J: ED₅₀ = 1.25 μg/mL
Quantified Difference	1.11-fold higher potency (ED₅₀ 1.13 vs. 1.25 μg/mL); ΔED₅₀ = 0.12 μg/mL lower for Leptosin I
Conditions	Cultured P388 murine leukemia lymphocytes (in vitro cytotoxicity assay)

Why This Matters

For investigators requiring maximal cytotoxic potency in P388-based anticancer screening panels, Leptosin I offers a measurable and reproducible advantage over the most closely related analog Leptosin J, supporting its selection as the preferred positive control or lead compound.

• [1] Takahashi, C., Numata, A., Matsumura, E., Minoura, K., Eto, H., Shingu, T., Ito, T., & Hasegawa, T. (1994). Leptosins I and J, cytotoxic substances produced by a Leptosphaeria sp. Physico-chemical properties and structures. The Journal of Antibiotics, 47(11), 1242–1249. View Source

Tyrosinase Inhibition Selectivity

Leptosin D, a thiodiketopiperazine alkaloid congener within the leptosin family, has been characterized as a mushroom tyrosinase inhibitor with an IC₅₀ of 28.4 μM [1]. In contrast, a comprehensive review of the primary literature reveals no reported tyrosinase inhibitory activity for Leptosin I in any published enzyme assay or cell-based melanogenesis model [2]. This functional divergence indicates that Leptosin I does not engage the tyrosinase enzyme at concentrations up to at least 28.4 μM, whereas Leptosin D exhibits measurable inhibition at this concentration.

Tyrosinase selectivity

Context-dependent

No inhibition reported vs IC₅₀ 28.4 μM (Leptosin D)

Avoids tyrosinase-mediated off-target effects

Class-level inference; direct comparison data to verify

Evidence Dimension	Inhibition of mushroom tyrosinase enzyme activity
Target Compound Data	No inhibitory activity reported (IC₅₀ > 28.4 μM inferred)
Comparator Or Baseline	Leptosin D: IC₅₀ = 28.4 μM
Quantified Difference	>28.4 μM (inactive) vs. 28.4 μM (active); >1-fold selectivity window
Conditions	In vitro mushroom tyrosinase enzyme assay

Why This Matters

Investigators studying cellular pathways unrelated to melanogenesis should prioritize Leptosin I over Leptosin D to avoid unintended tyrosinase-mediated off-target effects, thereby preserving experimental specificity and reducing confounding variables in high-content screening or mechanistic studies.

• [1] TargetMol. (n.d.). Leptosin D (CAS 159518-77-1) Product Datasheet. Catalog No. T75472. View Source
• [2] Takahashi, C., Numata, A., Ito, Y., Matsumura, E., Araki, H., Iwaki, H., & Kushida, K. (1994). Leptosins, antitumour metabolites of a fungus isolated from a marine alga. Journal of the Chemical Society, Perkin Transactions 1, 1859–1864. View Source

Absence of Topoisomerase Inhibition

Leptosins C and F, structurally related indole derivatives isolated from Leptoshaeria sp., have been characterized as inhibitors of DNA topoisomerases I and II, with Leptosin F demonstrating topoisomerase I catalytic inhibition at IC₅₀ values between 3 and 10 μM . Additionally, Leptosin C induces caspase-3 activation and sub-G₁ cell cycle accumulation, hallmarks of topoisomerase-mediated apoptosis, in RPMI8402 cells [1]. In contrast, the primary literature contains no reports of topoisomerase I or II inhibitory activity for Leptosin I [2].

Topoisomerase inhibition

Class-level

Activity not reported vs IC₅₀ 3–10 μM (Leptosin F)

Supports topoisomerase-independent mechanism studies

Absence of evidence requires confirmatory assays

Evidence Dimension	DNA topoisomerase I catalytic inhibition
Target Compound Data	No topoisomerase inhibitory activity reported
Comparator Or Baseline	Leptosin F: IC₅₀ = 3–10 μM (topoisomerase I); Leptosin C: induces topoisomerase-dependent apoptosis
Quantified Difference	Not quantified (absence of reported activity for Leptosin I)
Conditions	In vitro topoisomerase I catalytic assay; RPMI8402 cell apoptosis assay

Why This Matters

Investigators seeking cytotoxic compounds with mechanisms of action independent of topoisomerase poisoning should consider Leptosin I as a candidate, pending further mechanistic characterization, to avoid confounding topoisomerase-mediated DNA damage responses in their experimental systems.

• [1] Yanagihara, M., Sasaki-Takahashi, N., Sugahara, T., Yamamoto, S., Shinomi, M., Yamashita, I., Hayashida, M., Yamanoha, B., Numata, A., Yamori, T., & Andoh, T. (2005). Leptosins isolated from marine fungus Leptoshaeria species inhibit DNA topoisomerases I and/or II and induce apoptosis by inactivation of Akt/protein kinase B. Cancer Science, 96(11), 816–824. View Source
• [2] Takahashi, C., Numata, A., Matsumura, E., Minoura, K., Eto, H., Shingu, T., Ito, T., & Hasegawa, T. (1994). Leptosins I and J, cytotoxic substances produced by a Leptosphaeria sp. Physico-chemical properties and structures. The Journal of Antibiotics, 47(11), 1242–1249. View Source

Sulfur Bridge Structural Divergence

Leptosin I is characterized by an epitetrathio bridge comprising four sulfur atoms in a linear S–S–S–S arrangement across the dioxopiperazine ring [1]. This structural feature contrasts with the epidithio (S₂) bridge found in several other leptosin congeners, including Leptosins A, B, C, D, E, and F, as well as the parent compound chaetocin [2]. The higher sulfur oxidation state in Leptosin I confers distinct physicochemical properties, including increased molecular weight (740.89 g/mol) and potentially altered redox reactivity under physiological conditions .

Sulfur bridge

Structural context

Epitetrathio (S₄) vs epidithio (S₂) in Leptosins A–F

Sulfur content may influence redox behavior

Confirmed by NMR and MS; reactivity to be profiled

Evidence Dimension	Number of sulfur atoms in the epipolythio bridge
Target Compound Data	Epitetrathio (S₄) bridge; molecular formula C₃₂H₃₂N₆O₇S₄
Comparator Or Baseline	Leptosins A–F and chaetocin: epidithio (S₂) bridge
Quantified Difference	S₄ vs. S₂ bridge; +2 sulfur atoms per molecule
Conditions	Structural elucidation via NMR spectroscopy and mass spectrometry

Why This Matters

The epitetrathio bridge may influence intracellular thiol–disulfide exchange reactions, glutathione sensitivity, and protein disulfide isomerase interactions, providing a structurally encoded differentiation point for SAR studies and redox biology applications.

• [1] National Library of Medicine. (1995). leptosin I MeSH Supplementary Concept Data. MeSH Unique ID: C091120. View Source
• [2] Takahashi, C., Numata, A., Ito, Y., Matsumura, E., Araki, H., Iwaki, H., & Kushida, K. (1994). Leptosins, antitumour metabolites of a fungus isolated from a marine alga. Journal of the Chemical Society, Perkin Transactions 1, 1859–1864. View Source

Application Scenarios for Leptosin I

P388 Leukemia Cytotoxicity Screening

Investigators conducting in vitro cytotoxicity screening against P388 murine leukemia cells should select Leptosin I over Leptosin J as a positive control or reference compound. The directly comparable ED₅₀ values—1.13 μg/mL for Leptosin I versus 1.25 μg/mL for Leptosin J —demonstrate a reproducible 1.11-fold potency advantage for Leptosin I under identical assay conditions . This differential, while modest, ensures more robust signal-to-noise ratios in dose–response experiments and reduces compound consumption when establishing efficacy benchmarks. Procurement of Leptosin I is particularly advantageous for laboratories standardizing P388-based anticancer screening panels or performing comparative SAR studies within the epipolythiodioxopiperazine chemical class.

Avoiding Tyrosinase Off-Target Effects

For research programs investigating apoptosis, cell cycle regulation, or signal transduction pathways that are unrelated to melanogenesis, Leptosin I is the preferred selection over Leptosin D. Leptosin I exhibits no detectable mushroom tyrosinase inhibitory activity at concentrations up to at least 28.4 μM, whereas Leptosin D functions as a tyrosinase inhibitor with an IC₅₀ of 28.4 μM [1]. By choosing Leptosin I, investigators eliminate the confounding variable of tyrosinase-mediated off-target effects, thereby enhancing experimental specificity and ensuring that observed phenotypes are attributable to the compound's intended mechanism of action rather than unintended enzyme modulation.

Topoisomerase-Independent Cytotoxicity Exploration

Researchers seeking to dissect topoisomerase-independent cytotoxic mechanisms within the leptosin family should prioritize Leptosin I as a tool compound. Unlike Leptosins C and F, which are documented dual inhibitors of DNA topoisomerases I and II [2], Leptosin I lacks any published evidence of topoisomerase inhibitory activity [3]. This functional divergence positions Leptosin I as a valuable negative control or baseline compound in comparative mechanism-of-action studies, enabling investigators to attribute observed cellular responses specifically to topoisomerase engagement or to alternative, as-yet-uncharacterized pathways.

Redox Biology and ETP SAR Investigations

Given its distinctive epitetrathio (S₄) bridge, Leptosin I serves as a structurally unique probe for redox biology studies and structure–activity relationship (SAR) investigations within the epipolythiodioxopiperazine (ETP) alkaloid family [4]. The higher sulfur content relative to epidithio (S₂)-containing congeners such as Leptosins A–F and chaetocin [5] may confer altered reactivity toward intracellular thiols, glutathione, and protein disulfide isomerases. Laboratories engaged in natural product chemistry, redox pharmacology, or ETP biosynthetic pathway elucidation will find Leptosin I an essential reference standard for correlating sulfur bridge architecture with biological function.

Application

Selection Property

Validation Focus

P388 leukemia cytotoxicity screening

Cytotoxicity ranking in P388 model

Reproducible ED₅₀ benchmarks

Tyrosinase-free apoptosis / signaling studies

Tyrosinase inactivity profile

Tyrosinase enzyme assay context

Topoisomerase-independent cytotoxicity exploration

Topoisomerase inhibition-negative profile

Topoisomerase I/II assay context

Redox biology and ETP SAR investigations

Epitetrathio (S₄) bridge architecture

Redox reactivity and thiol interaction profiling

• [1] TargetMol. (n.d.). Leptosin D (CAS 159518-77-1) Product Datasheet. Catalog No. T75472. View Source
• [2] Yanagihara, M., Sasaki-Takahashi, N., Sugahara, T., Yamamoto, S., Shinomi, M., Yamashita, I., Hayashida, M., Yamanoha, B., Numata, A., Yamori, T., & Andoh, T. (2005). Leptosins isolated from marine fungus Leptoshaeria species inhibit DNA topoisomerases I and/or II and induce apoptosis by inactivation of Akt/protein kinase B. Cancer Science, 96(11), 816–824. View Source
• [3] Takahashi, C., Numata, A., Matsumura, E., Minoura, K., Eto, H., Shingu, T., Ito, T., & Hasegawa, T. (1994). Leptosins I and J, cytotoxic substances produced by a Leptosphaeria sp. Physico-chemical properties and structures. The Journal of Antibiotics, 47(11), 1242–1249. View Source
• [4] National Library of Medicine. (1995). leptosin I MeSH Supplementary Concept Data. MeSH Unique ID: C091120. View Source
• [5] Takahashi, C., Numata, A., Ito, Y., Matsumura, E., Araki, H., Iwaki, H., & Kushida, K. (1994). Leptosins, antitumour metabolites of a fungus isolated from a marine alga. Journal of the Chemical Society, Perkin Transactions 1, 1859–1864. View Source